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Compound of Interest

Compound Name: 2-Bromo-2-methylpentane

Cat. No.: B146041 Get Quote

An In-depth Technical Guide to 2-Bromo-2-methylpentane

This technical guide provides a comprehensive overview of 2-Bromo-2-methylpentane,

including its chemical identity, physicochemical properties, a representative experimental

protocol for its use in elimination reactions, and a visualization of the reaction pathway. This

document is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Chemical Identity and Molecular Structure
CAS Number: 4283-80-1[1][2][3][4][5]

Molecular Formula: C₆H₁₃Br[1][2][3][4][5]

IUPAC Name: 2-bromo-2-methylpentane[2][5]

SMILES: CCCC(C)(C)Br[1][5]

The molecular structure of 2-Bromo-2-methylpentane consists of a pentane backbone with a

bromine atom and a methyl group both attached to the second carbon atom, making it a tertiary

alkyl halide.

Physicochemical Properties
The following table summarizes the key quantitative data for 2-Bromo-2-methylpentane.
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Property Value Source

Molecular Weight 165.07 g/mol [1][3][4][5]

Boiling Point 142.5 °C at 760 mmHg [1][3]

Density 1.172 - 1.1806 g/cm³ [1][3][6]

Flash Point 33.1 °C [1][3][4]

Refractive Index 1.445 - 1.4496 [4][6]

Melting Point -44.22 °C (estimate) [4][6]

Vapor Pressure 6.99 mmHg at 25 °C [4]

Experimental Protocol: Elimination Reaction
(Dehydrohalogenation)
This protocol describes a typical elimination reaction of 2-Bromo-2-methylpentane with a

strong base, such as sodium hydroxide, to yield alkenes. This reaction is a fundamental

transformation in organic synthesis.

Objective: To synthesize 2-methyl-2-pentene and 2-methyl-1-pentene via an elimination

reaction of 2-Bromo-2-methylpentane.

Materials:

2-Bromo-2-methylpentane

Sodium hydroxide (NaOH)

Ethanol (solvent)

Round-bottom flask

Reflux condenser

Heating mantle
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Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Distillation apparatus

Methodology:

Reaction Setup: In a round-bottom flask, dissolve a known quantity of sodium hydroxide in

ethanol to prepare an ethanolic solution of sodium hydroxide.

Addition of Reactant: Add 2-Bromo-2-methylpentane to the flask containing the hot,

concentrated ethanolic solution of sodium hydroxide.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. The reaction is typically allowed to proceed for a specified period to ensure

completion.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Extraction: Wash the organic layer with water to remove any remaining sodium hydroxide

and ethanol.

Drying: Separate the organic layer and dry it over an anhydrous drying agent like

magnesium sulfate.

Isolation: Filter to remove the drying agent and isolate the product mixture.

Purification and Analysis: The resulting mixture of alkenes (2-methyl-2-pentene as the major

product and 2-methyl-1-pentene as the minor product) can be purified by distillation. The

products can be identified and quantified using techniques such as gas chromatography-

mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

When 2-bromo-2-methylpentane is treated with sodium hydroxide, an elimination reaction

occurs, with 2-methyl-2-pentene being the major product.[7][8] This is because the double bond
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forms at the more substituted carbon, in accordance with Zaitsev's rule.[7] A minor product, 2-

methyl-1-pentene, may also be formed.[7][9]

Reaction Pathway Visualization
The following diagram illustrates the elimination reaction of 2-Bromo-2-methylpentane with a

base (B⁻), leading to the formation of the major and minor alkene products.
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Caption: Elimination reaction pathway of 2-Bromo-2-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. Pentane, 2-bromo-2-methyl- [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://brainly.com/question/30726408
https://brainly.com/question/30726408
https://askfilo.com/chemistry-question-answers/2-bromo-2-methylpentane-is-a-tertiary-halogenoalkanewhich-organic-products-are
https://www.benchchem.com/product/b146041?utm_src=pdf-body
https://www.benchchem.com/product/b146041?utm_src=pdf-body-img
https://www.benchchem.com/product/b146041?utm_src=pdf-body
https://www.benchchem.com/product/b146041?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/cas_4283-80-1.htm
https://webbook.nist.gov/cgi/inchi?ID=C4283801&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2-BROMO-2-METHYLPENTANE - Safety Data Sheet [chemicalbook.com]

4. lookchem.com [lookchem.com]

5. 2-Bromo-2-methylpentane | C6H13Br | CID 77968 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. echemi.com [echemi.com]

7. brainly.com [brainly.com]

8. ck12.org [ck12.org]

9. 2-bromo-2-methylpentane is a tertiary halogenoalkane.Which organic produc..
[askfilo.com]

To cite this document: BenchChem. [2-Bromo-2-methylpentane CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146041#2-bromo-2-methylpentane-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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